Cas no 914637-82-4 (2-Methylindolizine-6-carbonyl chloride)

• Product Name: 2-Methylindolizine-6-carbonyl chloride
• CAS No: 914637-82-4
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD08056328
• CID: 4719621
• Update Time: 2025-09-28

2-Methylindolizine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylindolizine-6-carbonyl chloride
• SBB053681
• FCH1156816

• MDL： MFCD08056328
• Inchi： 1S/C10H8ClNO/c1-7-4-9-3-2-8(10(11)13)6-12(9)5-7/h2-6H,1H3
• InChI Key： PLQHVEKMVRKVMZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=CC(C)=CN2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 21.5

Additional information on 2-Methylindolizine-6-carbonyl chloride

Introduction to 2-Methylindolizine-6-carbonyl chloride (CAS No. 914637-82-4)

2-Methylindolizine-6-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 914637-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indolizine class of heterocyclic structures, which are known for their diverse biological activities and potential applications in drug development. The presence of a carbonyl chloride group in its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the formation of amides and other functional derivatives.

The molecular formula of 2-Methylindolizine-6-carbonyl chloride is C₉H₇NO₂Cl, reflecting its complex and versatile structure. The compound's reactivity is largely influenced by the electron-withdrawing nature of the carbonyl group and the electron-donating effect of the methyl substituent on the indolizine ring. This balance of electronic properties allows for selective transformations, making it a preferred building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on indolizine derivatives due to their potential pharmacological properties. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer effects. The introduction of the carbonyl chloride functionality enhances these properties by providing a reactive site for further chemical modifications.

One of the most compelling applications of 2-Methylindolizine-6-carbonyl chloride is in the synthesis of peptide mimetics and protease inhibitors. The ability to efficiently introduce amide bonds is crucial in drug design, particularly for creating molecules that can interact with biological targets with high specificity. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in various diseases, including metabolic disorders and neurodegenerative conditions.

The synthetic utility of 2-Methylindolizine-6-carbonyl chloride extends beyond peptide chemistry. It has been employed in the preparation of heterocyclic libraries for high-throughput screening assays. These libraries are essential tools in drug discovery pipelines, allowing researchers to rapidly identify lead compounds with desired biological activities. The structural diversity provided by this compound has led to several promising candidates that are being further investigated for their therapeutic potential.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and mechanism of 2-Methylindolizine-6-carbonyl chloride. Molecular modeling studies have provided insights into how this compound interacts with other molecules, shedding light on its role as an intermediate in various synthetic pathways. These computational approaches have complemented experimental work, enabling more efficient and targeted drug development strategies.

The pharmaceutical industry has been particularly interested in exploring derivatives of 2-Methylindolizine-6-carbonyl chloride due to their potential as lead compounds. Several clinical trials are currently underway evaluating the efficacy and safety of drugs based on indolizine scaffolds. Preliminary results have shown encouraging signs, particularly in treating conditions where enzyme inhibition is a key therapeutic strategy.

From a chemical synthesis perspective, 2-Methylindolizine-6-carbonyl chloride offers several advantages over traditional reagents. Its stability under various reaction conditions allows for flexible synthetic routes, while its reactivity ensures high yields and purity levels. These attributes make it an indispensable tool for both academic researchers and industrial chemists working on complex molecular architectures.

The environmental impact of using 2-Methylindolizine-6-carbonyl chloride has also been a point of consideration. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, ensuring that advancements in drug development do not come at an environmental cost.

In conclusion, 2-Methylindolizine-6-carbonyl chloride (CAS No. 914637-82-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable intermediate for synthesizing biologically active compounds. As research continues to uncover new applications for this compound, its importance in drug discovery and chemical synthesis is likely to grow even further.